Cas no 2137758-07-5 (1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl-)

• Product Name: 1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl-
• CAS No: 2137758-07-5
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5268602
• Update Time: 2025-10-19

1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl-

• Inchi： 1S/C14H20N2/c1-4-13(15)10(3)12-8-16-14-7-9(2)5-6-11(12)14/h5-8,10,13,16H,4,15H2,1-3H3
• InChI Key： QJDIHEBAGLPKMB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C)=C2)C(C(C)C(CC)N)=C1

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 365.3±27.0 °C(Predicted)
• pka: 17.46±0.30(Predicted)

Additional information on 1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl-

1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl (CAS No. 2137758-07-5): A Comprehensive Overview

1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl (CAS No. 2137758-07-5) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl.

Chemical Structure and Synthesis

The molecular formula of 1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl is C₁₄H₂₀N₂, with a molecular weight of approximately 216.32 g/mol. The compound features an indole core with specific substitutions at the α and β positions, as well as a methyl group at the 6-position. These structural modifications contribute to its unique chemical properties and biological activities.

The synthesis of 1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl can be achieved through various routes. One common method involves the condensation of an appropriate indole derivative with an alkylating agent followed by reductive amination. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition-metal catalysts and microwave-assisted reactions. These improvements have not only enhanced the yield and purity of the final product but also reduced the overall environmental impact of the synthesis process.

Biological Properties and Mechanisms of Action

1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl has been extensively studied for its potential biological activities. One of its key properties is its ability to modulate serotonin receptors, which are involved in various physiological processes such as mood regulation, sleep cycles, and gastrointestinal function. Research has shown that this compound exhibits selective binding to serotonin receptors, particularly 5-HT_2A and 5-HT_2C, making it a promising candidate for the development of novel therapeutic agents.

In addition to its serotonin receptor activity, 1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl has also been investigated for its neuroprotective effects. Studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the activation of antioxidant pathways and the inhibition of pro-inflammatory cytokines.

Clinical Applications and Research Advances

The potential clinical applications of 1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl are diverse and promising. In preclinical studies, it has shown efficacy in treating various neurological disorders. For instance, animal models have demonstrated that this compound can improve cognitive function and reduce anxiety-like behaviors in mice with induced Alzheimer's disease. Similarly, it has been effective in alleviating motor symptoms in rodent models of Parkinson's disease.

Beyond neurological disorders, recent research has also explored the potential of 1H-Indole-3-ethanamine, α-ethyl-β,6-dimethyl in other therapeutic areas. For example, studies have indicated that it may have anti-inflammatory properties that could be beneficial in treating inflammatory bowel disease (IBD). Additionally, preliminary findings suggest that this compound could have antitumor effects by inhibiting cancer cell proliferation and inducing apoptosis.

Safety and Toxicology

The safety profile of 1H-Indole-3.ethanamine, α.ethyl.β.6.dimethyl is an important consideration for its potential clinical use. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In vitro studies have indicated that 1H.indole.3.ethanamine,.α.ethyl,.β,.6.dimensional does not exhibit significant cytotoxicity at concentrations relevant for therapeutic use. Animal studies have also shown that it does not cause significant organ toxicity or genotoxicity when administered at therapeutic doses over extended periods.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1H.indole.3.ethanamine,.α.ethyl,.β,.6.dimensional (CAS No..2137758..07..5). highlights its potential as a valuable therapeutic agent in various medical conditions.. Future studies should focus on optimizing its pharmacokinetic properties., enhancing its bioavailability., and exploring new delivery methods to improve its efficacy.. Additionally., further clinical trials are necessary to validate its safety., tolerability., and effectiveness in human subjects.. As our understanding of this compound continues to evolve., it holds great promise for advancing the treatment options available for patients suffering from neurological disorders., inflammatory diseases., and cancer..